Cas no 1622843-82-6 (2-Chloro-6-fluoro-4-iodopyridine)

• Product Name: 2-Chloro-6-fluoro-4-iodopyridine
• CAS No: 1622843-82-6
• MF: C₅H₂ClFIN
• MW: 257.431955814362
• CID: 4902388
• PubChem ID: 44887036
• Update Time: 2025-10-23

2-Chloro-6-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-4-iodopyridine
• 1622843-82-6
• G63890

• Inchi： 1S/C5H2ClFIN/c6-4-1-3(8)2-5(7)9-4/h1-2H
• InChI Key： VQKWWQMXUZDQMW-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1)Cl)F

Computed Properties

• Exact Mass: 256.89045g/mol
• Monoisotopic Mass: 256.89045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-fluoro-4-iodopyridine

2-Chloro-6-fluoro-4-iodopyridine: A Comprehensive Overview

2-Chloro-6-fluoro-4-iodopyridine (CAS No: 1622843-82-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound, characterized by its unique pyridine ring structure with chlorine, fluorine, and iodine substituents, exhibits remarkable chemical properties that make it a valuable building block in various research and industrial applications.

The molecular structure of 2-Chloro-6-fluoro-4-iodopyridine is defined by a pyridine ring with three halogen substituents: chlorine at position 2, fluorine at position 6, and iodine at position 4. This arrangement imparts the compound with distinct electronic and steric properties, which are highly desirable in synthetic chemistry. Recent studies have highlighted its role as an intermediate in the synthesis of advanced pharmaceuticals, where its halogen atoms serve as reactive sites for further functionalization.

One of the most notable applications of 2-Chloro-6-fluoro-4-iodopyridine is in the development of novel drug candidates. Researchers have utilized this compound as a key intermediate in the construction of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be transformed into potent inhibitors of kinases involved in cancer cell proliferation.

In addition to its pharmaceutical applications, 2-Chloro-6-fluoro-4-iodopyridine has found utility in materials science. Its ability to undergo metal-catalyzed cross-coupling reactions has made it a valuable precursor for the synthesis of advanced materials with tailored electronic properties. A recent breakthrough reported in *Nature Communications* showcased its use in creating organic semiconductors with enhanced charge transport capabilities.

The synthesis of 2-Chloro-6-fluoro-4-iodopyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Traditional methods often employ nucleophilic aromatic substitution or electrophilic substitution strategies, depending on the desired regiochemistry. However, recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and continuous-flow methodologies, which significantly reduce reaction times while maintaining product quality.

From an environmental standpoint, the handling and disposal of 2-Chloro-6-fluoro-4-iodopyridine must adhere to strict safety protocols due to its potential impact on ecosystems. Regulatory bodies have emphasized the importance of minimizing waste generation during its production and ensuring proper waste management practices to align with global sustainability goals.

In conclusion, 2-Chloro-6-fluoro-4-iopropydine stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in driving innovation across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to remain a cornerstone in both academic and industrial settings for years to come.